Cas no 2138182-35-9 (Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl-)

• Product Name: Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl-
• CAS No: 2138182-35-9
• MF: C₉H₁₂ClNO₃S
• MW: 249.714480400085
• CID: 5289020
• Update Time: 2025-05-19

Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl-

• Inchi： 1S/C9H12ClNO3S/c1-11-15(12,13)6-7-5-8(10)3-4-9(7)14-2/h3-5,11H,6H2,1-2H3
• InChI Key： MXOJXMLTLHODIL-UHFFFAOYSA-N
• SMILES： C1(CS(NC)(=O)=O)=CC(Cl)=CC=C1OC

Additional information on Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl-

Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- (CAS No. 2138182-35-9): A Comprehensive Overview

Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl-, identified by its CAS number 2138182-35-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent at the 5-position and a methoxy group at the 2-position, along with an N-methylated sulfonamide moiety, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- have been extensively studied due to its utility in the development of novel pharmaceutical agents. The sulfonamide functional group is known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound enhances its interaction with biological targets, making it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on sulfonamide derivatives as potential therapeutic agents. The introduction of electron-withdrawing groups such as the chloro substituent at the 5-position can significantly influence the electronic properties of the molecule, thereby modulating its biological activity. Similarly, the methoxy group at the 2-position can participate in hydrogen bonding interactions, further enhancing its binding affinity to biological targets. These structural features make Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- a versatile scaffold for designing new drugs.

The chemical synthesis of Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- involves multi-step organic transformations that require precise control over reaction conditions. The synthesis typically begins with the preparation of a chloromethylbenzene derivative, which is then reacted with methanolsulfonic acid to introduce the sulfonamide group. Subsequent functionalization with methylating agents and selective halogenation steps yield the desired product. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the structural integrity of the compound.

The pharmacological properties of Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- have been evaluated in various in vitro and in vivo models. Studies have shown that this compound exhibits potent inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, it has been found to inhibit specific kinases that play a crucial role in cancer progression. Additionally, it demonstrates anti-inflammatory effects by modulating cytokine production and reducing inflammatory mediator release.

The molecular mechanism by which Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- exerts its biological effects is an area of active research. Computational studies using molecular modeling techniques have provided insights into how this compound interacts with its target proteins. These studies highlight the importance of the chloro and methoxy substituents in optimizing binding affinity and specificity. Furthermore, they suggest that the N-methylated sulfonamide group contributes to stable interactions through hydrogen bonding and hydrophobic effects.

In conclusion, Benzenemethanesulfonamide, 5-chloro-2-methoxy-N-methyl- (CAS No. 2138182-35-9) is a structurally unique compound with significant potential in pharmaceutical applications. Its synthesis involves sophisticated organic chemistry techniques, and its biological activities make it a valuable candidate for further drug development. Ongoing research continues to explore its therapeutic potential and mechanisms of action, paving the way for novel treatments for various diseases.